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Compound of Interest

Compound Name: 4-Methyloctanoic acid

Cat. No.: B109220

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Methyloctanoic acid, a
branched-chain fatty acid of increasing interest in various scientific fields. This document
details commercial suppliers, purchasing options, and technical specifications. Furthermore, it
explores the potential biological activities and experimental considerations for researchers and
professionals in drug development.

Commercial Suppliers and Purchasing Options

4-Methyloctanoic acid is readily available from a range of commercial chemical suppliers,
catering to both research and bulk quantity needs. The purity of the commercially available
product is typically high, often exceeding 98%. Below is a summary of prominent suppliers and
their offerings.
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Supplier Typical Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck) =98%

Grams to Kilograms

Offers food-grade
(FG) and kosher
certified products.
Provides access to
Safety Data Sheets
(SDS) and Certificates
of Analysis (CoA).

Thermo Fisher
Scientific (Alfa Aesar) 98%

[1]

Grams to hundreds of

grams

Products are intended
for laboratory use.
Detailed chemical
properties are
available on their

website.

MedChemExpress|[2]
[3]

>99%

Milligrams to grams

Provides high-purity
compounds for
research, along with
technical data
including solubility

information.

Cayman Chemical >98%

Milligrams to grams

Specializes in
biochemicals for
research, providing
detailed product
information and safety

data.

Santa Cruz
) =>98%
Biotechnology

Grams

Offers a range of
research chemicals
with accompanying

technical data.

TCI Chemicals >98%

Grams to hundreds of

grams

Provides a wide array

of organic chemicals
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for research and

development.

A supplier of specialty
chemicals, including
) - 4-Methyloctanoic acid,
Parchem Inquire Bulk quantities ] )
for industrial and
larger-scale

applications.

Technical Data and Specifications
Chemical and Physical Properties

e Chemical Formula: CoH1802

e Molecular Weight: 158.24 g/mol [4]

e CAS Number: 54947-74-9[4]

o Appearance: Colorless to pale yellow liquid[5]

o Odor: Has a characteristic fatty, waxy, and sometimes described as "goaty" or "mutton-like"
odor.

o Solubility: Soluble in organic solvents such as ethanol, ether, and chloroform. It has limited
solubility in water[5].

Safety and Handling

Safety Data Sheets (SDS) are available from most suppliers and should be consulted before
handling. 4-Methyloctanoic acid is classified as a corrosive substance that can cause severe
skin burns and eye damage.[4][6][7] Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or under a chemical fume hood.

Biological Activity and Research Applications
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While 4-Methyloctanoic acid is well-known for its contribution to the flavor profile of certain
foods, emerging research suggests that branched-chain fatty acids (BCFAs) as a class
possess interesting biological activities that are relevant to drug development.

Potential Therapeutic Areas

Studies on BCFAs indicate potential applications in the following areas:

o Metabolic Diseases: BCFAs have been shown to influence lipid metabolism and may have a
role in managing metabolic disorders.[8][9]

 Inflammation: Some BCFAs exhibit anti-inflammatory properties, suggesting their potential
as therapeutic agents for inflammatory conditions.[8][9]

e Oncology: The anti-proliferative effects of certain BCFAs on cancer cells have been reported,
opening avenues for cancer research.[8][10]

Mechanism of Action

The precise molecular mechanisms of 4-Methyloctanoic acid are not fully elucidated.
However, based on studies of other BCFAs, a plausible mechanism of action involves the
modulation of nuclear receptors, such as Peroxisome Proliferator-Activated Receptors (PPARS)
and Liver X Receptors (LXRs). These receptors are key regulators of lipid metabolism and
inflammation.

Experimental Protocols and Methodologies

Detailed experimental protocols for 4-Methyloctanoic acid are often specific to the research
guestion. Below are general methodologies that can be adapted for in vitro and in vivo studies.

In Vitro Cell-Based Assays

A common application of 4-Methyloctanoic acid in a research setting is to investigate its
effects on cultured cells.

Objective: To determine the effect of 4-Methyloctanoic acid on gene expression in a human
hepatocyte cell line (e.g., HepG2).
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Methodology:

Cell Culture: HepG2 cells are cultured in appropriate media and conditions until they reach a
suitable confluency.

Treatment: Cells are treated with varying concentrations of 4-Methyloctanoic acid
(dissolved in a suitable solvent like DMSO) for a specified period (e.g., 24 hours). A vehicle
control (DMSO alone) is also included.

RNA Extraction: Total RNA is extracted from the cells using a commercial kit.

Gene Expression Analysis: The expression of target genes (e.g., those involved in lipid
metabolism or inflammation) is quantified using real-time quantitative polymerase chain
reaction (RT-gPCR).

In Vivo Studies

Animal models can be used to investigate the physiological effects of 4-Methyloctanoic acid.

Objective: To assess the impact of 4-Methyloctanoic acid on plasma lipid levels in a mouse

model.

Methodology:

Animal Model: A suitable mouse model (e.g., C57BL/6J mice) is selected.

Diet and Treatment: Mice are fed a standard or high-fat diet, and 4-Methyloctanoic acid is
administered orally or via intraperitoneal injection at different doses for a set duration. A
control group receives the vehicle.

Sample Collection: Blood samples are collected at specified time points.

Lipid Profile Analysis: Plasma levels of total cholesterol, triglycerides, HDL, and LDL are
measured using commercially available assay Kkits.

Visualizing Workflows and Pathways
Experimental Workflow
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The following diagram illustrates a general workflow for investigating the biological effects of 4-

Methyloctanoic acid.

In Vivo Studies
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A general experimental workflow for studying 4-Methyloctanoic acid.

Hypothetical Sighaling Pathway

Based on the known activities of branched-chain fatty acids, the following diagram illustrates a
hypothetical signaling pathway through which 4-Methyloctanoic acid might exert its effects on

gene expression.
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Hypothetical signaling pathway of 4-Methyloctanoic acid via PPAR activation.

This guide serves as a foundational resource for researchers and professionals interested in 4-
Methyloctanoic acid. The information provided on commercial availability, technical
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specifications, and potential biological activities is intended to facilitate further investigation into
the scientific and therapeutic potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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